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Compound of Interest

Compound Name:
5-(Chloromethyl)-2-

isopropoxypyridine hydrochloride

CAS No.: 1357945-88-0

Cat. No.: B571957

Get Quote

CAS Number: 1357945-88-0 Molecular Formula: C

H

ClNO[1] · HCl Molecular Weight: 222.11 g/mol [1][2]

Executive Summary
5-(Chloromethyl)-2-isopropoxypyridine hydrochloride is a specialized pyridine derivative

utilized primarily as an intermediate in the synthesis of pharmaceutical compounds and

agrochemicals.[1] Its structural uniqueness lies in the combination of a reactive electrophilic

handle (the chloromethyl group) and an electron-donating alkoxy substituent (the isopropoxy

group).[1] This guide provides a comprehensive analysis of its physical properties, chemical

reactivity, and handling protocols, designed for researchers requiring high-purity standards for

drug development workflows.[1]

Chemical Identity & Physical Properties[1][3]
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The hydrochloride salt form is preferred for storage and handling due to the inherent instability

of the free base, which is prone to self-alkylation and polymerization.[1] The protonation of the

pyridine nitrogen reduces the nucleophilicity of the ring, thereby stabilizing the molecule against

intermolecular reactions.[1]

Table 1: Physicochemical Constants[1]
Property Value Notes

CAS Number 1357945-88-0
Specific to the Hydrochloride

salt

Molecular Formula

C

H

Cl

NO

Includes the HCl counterion

Molecular Weight 222.11 g/mol Free base MW: ~185.65 g/mol

Appearance Off-white to pale yellow solid Hygroscopic crystalline powder

Solubility
Soluble in Water, Methanol,

DMSO

Limited solubility in non-polar

solvents (Hexanes)

Melting Point > 130°C (Decomposes)
Precise MP varies by

crystallinity/purity

Storage Condition
-20°C, Inert Atmosphere (Ar/N

)
Highly moisture sensitive

Structural Analysis
The molecule features a pyridine ring substituted at the 2-position with an isopropoxy group

and at the 5-position with a chloromethyl group.[1][3]

2-Isopropoxy Group: Acts as a strong electron-donating group (EDG) via resonance,

increasing the electron density of the pyridine ring.[1] This makes the ring more susceptible

to electrophilic attack but also influences the lability of the chloromethyl group.[1]
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5-Chloromethyl Group: A "benzylic-like" halide.[1] The carbon-chlorine bond is activated,

making it a potent alkylating agent.[1]

Structural Visualization & Reactivity[1]
The following diagram illustrates the core structural features and the primary reactivity hotspots

of the molecule.
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Figure 1: Structural dissection highlighting the electron-donating isopropoxy group and the

reactive chloromethyl electrophile.[1]

Stability & Degradation Pathways[1]
The primary stability concern for 5-(Chloromethyl)-2-isopropoxypyridine hydrochloride is

hydrolysis.[1] Upon exposure to moisture, the chloromethyl group can undergo nucleophilic

substitution (

or

mechanism), converting the alkyl chloride into an alcohol (hydroxymethyl).[1]

Degradation Workflow
Moisture Ingress: Atmospheric water contacts the solid.[1]

Solvation: The salt dissolves, dissociating Cl
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.[1]

Hydrolysis: Water attacks the methylene carbon.[1]

Product Formation: 5-(Hydroxymethyl)-2-isopropoxypyridine + HCl.[1]
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Figure 2: The primary degradation pathway via hydrolysis, emphasizing the need for anhydrous

storage.[1]

Handling & Safety Protocols
Hazard Classification:

Corrosive: Causes severe skin burns and eye damage (H314).[1][4][5][6]

Acute Toxicity: Harmful if swallowed (H302).[1][4][5]
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Sensitizer: Potential skin sensitizer due to alkylating properties.[1]

Experimental Handling Protocol
Objective: To handle and weigh the substance for reaction without inducing hydrolysis.

Environment: All manipulations must occur within a glovebox or under a positive pressure of

dry Nitrogen/Argon.[1]

Weighing:

Equilibrate the vial to room temperature before opening to prevent condensation.[1]

Use antistatic weighing boats.[1]

Do not return unused material to the stock vial.

Solvent Selection:

Preferred: Anhydrous DMF, DCM, or THF (dried over molecular sieves).[1]

Avoid: Alcohols (unless intended as reactants) or water-containing solvents.[1]

Quenching:

Residual material on spatulas or glassware should be quenched with a dilute ammonium

hydroxide solution to neutralize the alkylating potential before washing.[1]

Synthesis Context
Researchers typically synthesize this compound in situ or purchase it as a high-purity

intermediate.[1] The standard synthetic route involves the chlorination of the corresponding

alcohol precursor.[1]

Reaction:

Note: The byproduct HCl often serves to form the salt directly, precipitating the product from

non-polar solvents like ether or hexanes.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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